4-Ethyl-2-(hydroxyimino)-5-nitro-3-hexenamide

• IUPAC Name: 4-ethyl-2-hydroxyimino-5-nitrohex-3-enamide
• InChI: InChI=1S/C8H13N3O4/c1-3-6(5(2)11(14)15)4-7(10-13)8(9)12/h4-5,13H,3H2,1-2H3,(H2,9,12)
• InChI Key: MZAGXDHQGXUDDX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=CC(=NO)C(=O)N)C(C)[N+](=O)[O-]
• Molecular Formula: C8H13N3O4
• Molecular Weight: 215.21 g/mol
• CAS No.: 138472-01-2

Description

3-Hexenamide, 4-ethyl-2-(hydroxyimino)-5-nitro- is a natural product found in Streptomyces griseosporeus with data available.

Scientific Research Applications

Cardiohemodynamic Effects

4-Ethyl-2-(hydroxyimino)-5-nitro-3-hexenamide, also known as FK409, is studied for its cardiohemodynamic effects in anesthetized dogs, showing properties similar to classical nitrates with its potential as a vasodilator. It influences blood pressure, cardiac output, and venous return (Hiroaki et al., 1991) (Yamada et al., 1991).

Treatment and Prevention of Cerebral Vasospasm

FK409 shows potential for treating and preventing cerebral vasospasm induced by subarachnoid hemorrhage, as indicated by in vitro studies using rabbit basilar artery. This suggests its application in managing conditions like stroke or brain injury (Islam et al., 2003).

Nitric Oxide Release and Toxicity

Studies on nitric oxide (NO) release from FK409 and its analogs have been conducted to understand their effects on cell viability and potential toxicities. The NO release properties of these compounds have implications for various biological activities and their safety profile in medical applications (Yamamoto et al., 2000).

Vasodilator Properties

Research has focused on the vasodilator properties of FK409, examining its spontaneous NO-releasing rates and biological activities. These properties are relevant for applications in cardiovascular diseases and management of blood pressure (Fukuyama et al., 1997).

Antihypertensive Effects

Comparative studies of FK409 with other NO donors have been done to evaluate its antihypertensive effects and mechanisms. These findings contribute to understanding how different NO-releasing drugs can be used for treating hypertension (Kita et al., 1997).

Potential in Treating Leishmaniasis

FK409 has been investigated for its effect on the catalytic activity of the cysteine proteinase from promastigotes of Leishmania infantum, suggesting a potential therapeutic role in treating leishmaniasis (Salvati et al., 2001).

Renal Protective Effects

The compound has shown protective effects against ischemia/reperfusion-induced renal injury and endothelin-1 overproduction, indicating its potential in renal therapeutics (Kurata et al., 2005).

Modulation of HIV-1 Protease Activity

Research into the effects of FK409 on HIV-1 protease activity highlights its potential in HIV treatment. The nitrosylation effect of FK409 on the HIV-1 protease could offer a novel approach to managing HIV replication (Persichini et al., 1998).